Cas no 2138350-85-1 (2-(5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2138350-85-1
• MF: C₈H₁₃FN₂O₄S
• MW: 252.263224363327
• CID: 5921326
• PubChem ID: 165452782
• Update Time: 2025-07-23

2-(5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(5-tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride
• EN300-729221
• 2138350-85-1
• 2-(5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C8H13FN2O4S/c1-8(2,3)6-10-11(7(12)15-6)4-5-16(9,13)14/h4-5H2,1-3H3
• InChI Key： UTIMCSUKQBWZOR-UHFFFAOYSA-N
• SMILES： S(CCN1C(=O)OC(C(C)(C)C)=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 252.05800624g/mol
• Monoisotopic Mass: 252.05800624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.4Ų

Additional information on 2-(5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2138350-85-1)

2-(5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138350-85-1, belongs to a class of heterocyclic sulfonamides and has demonstrated promising potential in various biochemical applications. The structural features of this molecule, particularly its 5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazole core and the presence of a sulfonyl fluoride group, make it a versatile intermediate in the synthesis of biologically active molecules.

The sulfonyl fluoride moiety is a critical functional group in this compound, as it serves as a versatile handle for further chemical modifications. This group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse substituents that can enhance the pharmacological properties of the parent molecule. Such reactivity has made this compound a valuable tool in drug discovery pipelines, particularly for the development of novel sulfonamide-based therapeutics.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. These derivatives have shown efficacy in targeting various therapeutic areas, including antimicrobial infections, inflammation, and cancer. The 5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazole scaffold is known for its stability and compatibility with multiple synthetic pathways, making it an attractive choice for medicinal chemists seeking to develop novel drug candidates.

One of the most compelling aspects of 2-(5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride is its potential as a building block for more complex molecules. The presence of both the oxadiazole ring and the sulfonyl fluoride group provides multiple points of modification, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of their target compounds. This flexibility has been exploited in several high-profile studies aimed at identifying new scaffolds with improved drug-like characteristics.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the 5-Tert-butyl group at the 5-position of the oxadiazole ring enhances the metabolic stability of the molecule while maintaining its bioactivity. This is particularly important in drug development, where minimizing degradation by metabolic enzymes is crucial for achieving therapeutic efficacy.

Recent advances in computational chemistry have also played a pivotal role in understanding the interactions between 2-(5-Tert-butyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl fluoride and biological targets. Molecular docking studies have revealed that this compound can interact with various protein receptors and enzymes involved in key cellular pathways. These insights have guided researchers in designing derivatives with enhanced binding affinity and selectivity.

The pharmaceutical industry has been particularly interested in exploring the potential of sulfonamide derivatives as antiviral agents. The structural motif present in CAS No. 2138350-85-1 shares similarities with known antiviral drugs that target viral proteases and polymerases. Preliminary studies suggest that modifications to this scaffold could yield compounds with potent antiviral activity against emerging pathogens.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique combination of functional groups makes it an excellent candidate for developing advanced polymers and coatings with tailored properties. For instance, its ability to undergo cross-linking reactions could be leveraged to create novel materials with enhanced durability and chemical resistance.

The role of sulfonyl fluorides as electrophilic reagents has been well-documented in organic synthesis. In the context of CAS No. 2138350, this reactivity allows for efficient introduction of fluorine-containing groups into complex molecular architectures. Fluorine atoms are known to modulate pharmacokinetic properties such as bioavailability and metabolic stability, making them highly sought after in drug development.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating 5-Tert-butyl-substituted oxadiazole moieties into kinase inhibitors derived from CAS No. 2138350, researchers have been able to develop molecules with improved potency and selectivity against target kinases.

The growing interest in green chemistry principles has also influenced how this compound is synthesized and utilized. Researchers are increasingly adopting catalytic methods that minimize waste and energy consumption while maintaining high yields. Such approaches align with global efforts to promote sustainable practices within the chemical industry.

Future directions for research on CAS No. 2138350 include exploring its potential as an intermediate for developing vaccines and immunomodulators. The ability to modify both the oxadiazole ring and sulfonyl fluoride group provides ample opportunities for creating molecules that can modulate immune responses without excessive side effects.

In conclusion,2-(5-Tert-butyl-substituted oxadiazol)ethanesulfonyl fluoride (CAS No: 2138350) represents a fascinating compound with diverse applications across pharmaceuticals、materials science、and biotechnology。 Its unique structural features offer numerous possibilities for further development，making it a cornerstone material for innovative research endeavors。